Cas no 16156-56-2 (cyclohexyl methanesulfonate)

• Product Name: cyclohexyl methanesulfonate
• CAS No: 16156-56-2
• MF: C₇H₁₄O₃S
• MW: 178.249261379242
• MDL: MFCD26961237
• CID: 163621
• PubChem ID: 85308
• Update Time: 2025-06-27

cyclohexyl methanesulfonate Chemical and Physical Properties

Names and Identifiers

• Methanesulfonic acid,cyclohexyl ester
• Cyclohexyl methanesulfonate
• CYCLOHEXYLMETHANESULPHONATE
• InChI=1/C7H14O3S/c1-11(8,9)10-7-5-3-2-4-6-7/h7H,2-6H2,1H
• Cyclohexyl methanesulfonate #
• A18279
• CYCLOHEXYLMETHANESULFONATE
• D95651
• MFCD26961237
• 16156-56-2
• AKOS026732518
• Methanesulfonic acid, cyclohexyl ester
• SCHEMBL275547
• Cyclohexyl mesylate
• AS-76652
• Cyclohexylmethane sulfonate
• DTXSID70936549
• EN300-202877
• methanesulfonic acid cyclohexyl ester
• DB-141625
• cyclohexyl methanesulfonate

• MDL： MFCD26961237
• Inchi： 1S/C7H14O3S/c1-11(8,9)10-7-5-3-2-4-6-7/h7H,2-6H2,1H3
• InChI Key： KOGOBKOHQTZGIS-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OC1CCCCC1

Computed Properties

• Exact Mass: 178.06642
• Monoisotopic Mass: 178.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acid esters

Additional information on cyclohexyl methanesulfonate

Recent Advances in the Study of Cyclohexyl Methanesulfonate (CAS: 16156-56-2)

Cyclohexyl methanesulfonate (CAS: 16156-56-2) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly as an alkylating agent and a precursor in the synthesis of more complex molecules. This research brief aims to summarize the latest findings related to cyclohexyl methanesulfonate, focusing on its chemical properties, biological activities, and therapeutic potential.

One of the key areas of investigation has been the compound's role as an alkylating agent, which enables it to modify DNA and other biomolecules. This property has been leveraged in the development of novel anticancer agents, where cyclohexyl methanesulfonate derivatives have shown promising activity against various cancer cell lines. Recent in vitro studies have demonstrated its ability to induce apoptosis in tumor cells, suggesting a potential pathway for further drug development.

In addition to its anticancer properties, cyclohexyl methanesulfonate has been studied for its utility in organic synthesis. Researchers have utilized it as a versatile building block for the construction of more complex molecules, including heterocyclic compounds and pharmacologically active agents. Its stability and reactivity under various conditions make it a valuable tool in synthetic chemistry.

Recent advancements in analytical techniques have also allowed for a more detailed characterization of cyclohexyl methanesulfonate. High-performance liquid chromatography (HPLC) and mass spectrometry (MS) have been employed to study its purity, stability, and degradation products. These studies are critical for ensuring the compound's suitability for pharmaceutical applications and for optimizing its synthesis and storage conditions.

Despite these promising findings, challenges remain in the widespread application of cyclohexyl methanesulfonate. Issues such as toxicity, bioavailability, and selectivity need to be addressed in future research. Ongoing studies are exploring the modification of its chemical structure to enhance its therapeutic index and reduce adverse effects.

In conclusion, cyclohexyl methanesulfonate (CAS: 16156-56-2) represents a compound with significant potential in both pharmaceutical and synthetic chemistry. Its dual role as an alkylating agent and a synthetic intermediate highlights its versatility, while recent studies underscore its promise in drug development. Continued research is essential to fully realize its therapeutic and industrial applications.